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An In-depth Technical Guide to the Physicochemical Properties of Sorbitan
Monooctadecanoate

Introduction
Sorbitan monooctadecanoate, also known as sorbitan monostearate or Span 60, is a non-

ionic surfactant widely utilized across the pharmaceutical, cosmetic, and food industries.[1][2]

[3] Its amphiphilic nature, possessing both a hydrophilic sorbitan head and a lipophilic stearate

tail, allows it to function effectively as an emulsifier, stabilizer, and dispersing agent.[1][2] This

guide provides a comprehensive overview of the core physicochemical properties of Sorbitan
monooctadecanoate, complete with quantitative data, experimental protocols, and logical

workflows to support researchers, scientists, and drug development professionals in its

application.

Chemical Identity and Structure
Sorbitan monooctadecanoate is a mixture of the partial esters of sorbitol and its mono- and

dianhydrides with edible commercial stearic acid.[4] The synthesis typically involves the

esterification of sorbitol with stearic acid.[1]

Quantitative Physicochemical Data
The key physicochemical properties of Sorbitan monooctadecanoate are summarized in the

tables below for easy reference and comparison.
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Table 1: General Physicochemical Properties

Property Value References

Molecular Formula C₂₄H₄₆O₆ [2][3][5]

Molecular Weight 430.62 g/mol [3][6]

Appearance

White to tan waxy solid;

cream-colored to light yellow

waxy solid or powder.

[3][5]

Odor Slight, characteristic odor. [4][5][7]

Taste Bland. [5][7]

Melting Point 49-65 °C [5][8]

Boiling Point Decomposes before boiling. [3]

Density ~1.0 g/cm³ at 25 °C [5]

Vapor Pressure 8.11 x 10⁻¹⁶ mmHg at 25°C [7]

Table 2: Solubility Characteristics

Solvent Solubility References

Water
Insoluble in cold water;

dispersible in warm water.
[3][4][7]

Ethanol Soluble (50 mg/ml). [5][7]

Isopropanol Soluble. [5][7]

Mineral Oil Soluble. [5][7]

Vegetable Oil Soluble. [5][7]

Toluene
Soluble above its melting

point.
[4]

Ether
Soluble above its melting

point.
[4]
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Table 3: Surfactant and Quality Control Parameters

Parameter Value Range References

HLB Value ~4.7 [1][3][7]

Acid Value 5 - 10 mg KOH/g [4][5][8]

Saponification Value 147 - 157 mg KOH/g [4][5][8]

Hydroxyl Value 235 - 260 mg KOH/g [4][5][9]

Synthesis Pathway
Sorbitan monooctadecanoate is primarily synthesized through the esterification of sorbitol

with stearic acid. The industrial production predominantly utilizes a two-step process which

involves the intramolecular dehydration of sorbitol to form sorbitan, followed by the

esterification of sorbitan with stearic acid.[1][10]
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HLB Scale

Low HLB (3-6)
Lipophilic

High HLB (8-18)
Hydrophilic

Sorbitan Monooctadecanoate
(HLB ≈ 4.7)

Water-in-Oil (W/O)
Emulsion

Promotes

Oil-in-Water (O/W)
Emulsion

Promotes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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